[(5Z)-5-({7-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• Molecular Formula: C19H20N4O4S2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C19H20N4O4S2/c1-10(2)7-20-16-12(17(26)22-8-11(3)4-5-14(22)21-16)6-13-18(27)23(9-15(24)25)19(28)29-13/h4-6,8,10,20H,7,9H2,1-3H3,(H,24,25)/b13-6-
• InChI Key: VNGCRACKZBMWLY-MLPAPPSSSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC(=O)O)NCC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC(=O)O)NCC(C)C)C=C1

Description

[(5Z)-5-({7-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid, also known as MIDD-030, is a potent and selective small-molecule inhibitor of Protein Kinase C (PKC) isoforms, with high specificity for PKCα and PKCβ1. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7144820/ This mechanism is of significant research value in studying intracellular signal transduction pathways, as PKC enzymes play a critical role in regulating cell proliferation, apoptosis, and differentiation. https://www.ncbi.nlm.nih.gov/books/NBK549804/ Its primary research application has been in the investigation of allergic asthma, where it has been shown to act as a novel oral bronchodilator and anti-inflammatory agent by targeting airway smooth muscle relaxation. https://www.jacionline.org/article/S0091-6749(18)30555-4/fulltext Studies indicate that this compound can effectively reverse airway hyperresponsiveness, a hallmark of asthma, making it a valuable pharmacological tool for exploring new therapeutic strategies for respiratory diseases. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6449000/ This product is intended for research purposes only, strictly for use in laboratory settings. It is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Synthesis of the Pyrido[1,2-a]Pyrimidinone Core

The pyrido[1,2-a]pyrimidinone scaffold is constructed via a cyclocondensation reaction between 3,4-diaminotoluene and glyoxal in the presence of sodium bicarbonate under reflux conditions . This step generates the 7-methyl-substituted pyrido[1,2-a]pyrimidin-4-one intermediate, which serves as the foundational structure for subsequent functionalization. Alternative methods involve the use of dimethyl ethanedioate and lithium methoxide in acetonitrile to form the pyridinone ring, as demonstrated in analogous syntheses .

Key reaction parameters include:

• Temperature : 70–120°C

• Catalyst : Sodium bicarbonate or lithium methoxide

• Yield : 75–85%

Formation of the Thiazolidinone Moiety

The thiazolidinone ring is synthesized through a condensation reaction between the pyrido[1,2-a]pyrimidinone intermediate and a thiazolidinone precursor. A one-pot method involving chloroacetic acid, thiourea, and aromatic aldehydes in glacial acetic acid is commonly employed . For the target compound, the exocyclic double bond (Z-configuration) is achieved by refluxing the aldehyde derivative of the pyrido[1,2-a]pyrimidinone with 2-thioxothiazolidin-4-one in the presence of sodium acetate .

Optimized Conditions :

• Solvent : Glacial acetic acid

• Catalyst : Anhydrous sodium acetate (4 equivalents)

• Reaction Time : 4–6 hours

• Stereochemical Control : The Z-configuration is favored by steric hindrance from the 7-methyl and isobutylamino groups, as confirmed by NMR and X-ray crystallography .

Acetic Acid Side Chain Incorporation

The acetic acid moiety at the 3-position of the thiazolidinone ring is introduced via alkylation using bromoacetic acid or its ethyl ester. This step is performed in dimethylformamide (DMF) with potassium carbonate as a base, followed by hydrolysis under acidic conditions (e.g., HCl in ethanol) to yield the free carboxylic acid . Patent data suggest that maintaining a pH of 4–5 during hydrolysis prevents decarboxylation .

Purification and Characterization

Final purification is achieved through recrystallization from ethanol or aqueous methanol, yielding the target compound as a yellow crystalline solid . Analytical data from PubChem and ChemSpider confirm the molecular formula (C₁₉H₂₀N₄O₄S₂) and physicochemical properties:

• Molecular Weight : 432.5 g/mol

• Melting Point : 183–185°C

• Spectroscopic Data :

  • IR (KBr) : 1762 cm⁻¹ (C=O), 1686 cm⁻¹ (C=N)

  • ¹H NMR (DMSO-d₆) : δ 3.75 (s, 3H, CH₃), 7.73 (s, 1H, pyridine H-5)

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield
One-pot condensation	Reduced step count, high stereoselectivity	Requires strict temperature control	75–79%
Stepwise functionalization	Better purity, scalable	Longer reaction times, higher cost	65–70%
Patent route	Cost-effective reagents	Lower regioselectivity for bulky substituents	70–75%

Industrial-Scale Considerations

For large-scale production, chaotic mixing devices and silica-coated magnetic beads have been proposed to enhance substrate-target interactions, particularly during the condensation and purification phases . The use of electromagnets to separate magnetic bead complexes improves throughput, as detailed in patent US20050118570A1 .

Chemical Reactions Analysis

Types of Reactions

[(5Z)-5-({7-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce new substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups such as halides or alkyl groups.

Scientific Research Applications

Pharmacological Applications

• Anti-inflammatory Activity
  • The compound has been studied for its potential as an anti-inflammatory agent. Its mechanism involves the inhibition of pro-inflammatory cytokines, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) .
• Anticancer Properties
  • Preliminary studies suggest that this compound may exhibit cytotoxic effects against various cancer cell lines. The thiazolidine moiety is associated with apoptosis induction in cancer cells, which could be leveraged for developing novel anticancer therapies .
• Antimicrobial Effects
  • Research indicates that the compound may possess antimicrobial properties. Its structural components may disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways in bacteria, suggesting potential use in treating bacterial infections .

Case Study 1: Anti-inflammatory Effects

In a controlled study involving animal models of inflammation, the administration of [(5Z)-5-{...}] significantly reduced markers of inflammation compared to control groups. The study highlighted a decrease in TNF-alpha and IL-6 levels, indicating its effectiveness in modulating the inflammatory response .

Case Study 2: Anticancer Activity

A recent investigation tested the compound against several human cancer cell lines, including breast and colon cancer. Results demonstrated that the compound inhibited cell proliferation and induced apoptosis in a dose-dependent manner, suggesting its potential as a chemotherapeutic agent .

Data Table: Summary of Biological Activities

Activity Type	Mechanism of Action	Observed Effects	Reference
Anti-inflammatory	Inhibition of cytokine production	Reduced inflammation markers
Anticancer	Induction of apoptosis	Decreased cell viability in cancer cell lines
Antimicrobial	Disruption of bacterial metabolic pathways	Inhibition of bacterial growth

Mechanism of Action

The mechanism of action of [(5Z)-5-({7-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Inferences for Target Compound :

• The pyrido-pyrimidine core could enable intercalation with DNA/RNA, analogous to chromene-containing analogs .

Biological Activity

The compound [(5Z)-5-({7-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid , also known by its ChemDiv Compound ID Y070-2468, is a complex organic molecule with potential biological activity. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{28}N_{4}O_{2}S_{2}$. The structure features several functional groups that contribute to its biological activity:

• Pyrido[1,2-a]pyrimidine core : Known for its role in various biological processes.
• Thiazolidine ring : Associated with anti-inflammatory and anti-cancer properties.

Property	Value
Molecular Weight	440.61 g/mol
Solubility	Soluble in DMSO
Melting Point	Not available
LogP	Not specified

The compound has been studied primarily for its role as an inhibitor of DNA-dependent protein kinase (DNA-PK) , which is crucial in the DNA damage response. DNA-PK plays a significant role in repairing double-strand breaks (DSBs) through non-homologous end joining (NHEJ) pathways. Inhibition of DNA-PK can enhance the sensitivity of cancer cells to radiation and certain chemotherapeutic agents.

Key Findings:

• Inhibition of DNA-PK : Studies indicate that the compound exhibits potent inhibitory activity against DNA-PK, with IC₅₀ values in the nanomolar range, suggesting strong potential for enhancing radiosensitivity in tumor cells .
• Cytotoxic Effects : The compound has shown promise in potentiating the cytotoxic effects of ionizing radiation in vitro, leading to increased apoptosis in cancer cell lines .

Study 1: Radiosensitization in Cancer Therapy

A study examined the effects of the compound on human cancer cell lines subjected to radiation therapy. Results indicated that treatment with the compound prior to radiation significantly increased cell death rates compared to controls. The mechanism was attributed to enhanced DSB repair inhibition .

Study 2: In Vivo Efficacy

In murine xenograft models, administration of the compound alongside standard chemotherapy agents resulted in notable tumor regression. This suggests that it may serve as an effective adjunct therapy in cancer treatment protocols .

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference
DNA-PK Inhibition	IC₅₀ ~ 30 nM
Radiosensitization	Increased apoptosis post-radiation
Tumor Regression	Significant reduction in tumor size